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Sesquiterpenoids
Sesquiterpenoids are a class of natural products derived from terpene biosynthesis, characterized by having 15 carbon atoms in their structures. These compounds play significant roles in various biological processes and have been extensively studied for their diverse chemical properties and potential applications. They are found in numerous plants, fungi, and some bacteria, contributing to the biochemistry of these organisms.
Structurally, sesquiterpenoids exhibit a wide range of configurations, including monocyclic, bicyclic, and tricyclic forms. Their structural diversity contributes to their versatile biological activities, which include antimicrobial, anti-inflammatory, antioxidant, antitumor, and antifungal properties. These bioactive compounds have attracted considerable interest from researchers in the fields of pharmacology, natural product chemistry, and medicinal chemistry.
From a commercial perspective, sesquiterpenoids are valued for their potential as pharmaceuticals, nutraceuticals, and cosmetics. They can be extracted or synthesized to develop new drugs or functional products with specific therapeutic applications. Due to their unique chemical structures and biological activities, sesquiterpenoids continue to be an important area of research in the natural product chemistry community.
Cedrane and isocedrane sesquiterpenoids
Artemisinins
Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
Triquinane sesquiterpenoids
Abscisic acids and derivatives
Trichothecenes
Guaianes
Bicyclogermacrane and isolepidozane sesquiterpenoids
Germacrane sesquiterpenoids
Elemane sesquiterpenoids
Chamigranes
Illudanes and illudins
Agarofurans
Aromadendrane sesquiterpenoids
Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
Aristolane sesquiterpenoids
Sesquiterpenoids
Himachalane and lippifoliane sesquiterpenoids
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
